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Compound of Interest

Compound Name: Dinotefuran

Cat. No.: B8816431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of technical grade dinotefuran. The information is curated for researchers,
scientists, and professionals in drug development, offering detailed data, experimental
methodologies, and visual representations of key biological and experimental processes.

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of technical grade
dinotefuran, providing a structured overview for easy comparison and reference.

Table 1: General and Physical Properties

Property Value Reference(s)
Appearance White crystalline solid [1][2][3]

Odor Odorless [3]

Melting Point 107.5°C [1112][3]
Boiling Point 208 °C (decomposes) [1]

Density 1.40 g/cm3 [1]

Vapor Pressure <1.7 x 10~ Pa at 25°C [2][3]
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Table 2: Solubility and Partitioning Properties

Property Value Reference(s)

Water Solubility 39.83 g/L at 20°C [2][3]

Octanol-Water Partition

o -0.549 at 25°C [2][3]
Coefficient (log Kow)
Dissociation Constant (pKa) 12.6 [1]
Table 3: Stability Properties
Property Details Reference(s)
Hydrolysis Stable atpH 4, 7, and 9 [2]
Aqueous Photolysis Half-life 1.8 days [2]

Experimental Protocols

The determination of the physicochemical properties of dinotefuran follows standardized
methodologies, primarily those established by the Organisation for Economic Co-operation and
Development (OECD). Below are detailed descriptions of the typical experimental protocols
employed.

Water Solubility (OECD Guideline 105)

The water solubility of dinotefuran is determined using the Flask Method, suitable for
substances with solubilities above 10-2 g/L.[4]

e Principle: A supersaturated solution of dinotefuran in water is prepared and allowed to
equilibrate. The concentration of dinotefuran in the saturated aqueous phase is then
determined.

o Apparatus: A constant temperature water bath, flasks with stoppers, a centrifuge, and an
analytical instrument for quantification (e.g., High-Performance Liquid Chromatography -
HPLC).
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e Procedure:

o An excess amount of technical grade dinotefuran is added to a flask containing purified
water.

o The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a
sufficient period to reach equilibrium (typically 24-48 hours).

o After equilibration, the suspension is centrifuged at high speed to separate the
undissolved solid from the aqueous solution.

o A known volume of the clear supernatant is carefully removed.

o The concentration of dinotefuran in the aliquot is determined using a validated analytical
method, such as HPLC with UV detection.

o The experiment is performed in triplicate to ensure accuracy.

Vapor Pressure (OECD Guideline 104)

For a substance with low vapor pressure like dinotefuran, the Dynamic Method (Cottrell's
Method) can be employed.[5][6]

e Principle: The vapor pressure is determined by measuring the boiling temperature of the
substance at different applied pressures.

o Apparatus: A Cottrell pump, a pressure regulation system, a precise temperature measuring
device, and a vacuum source.

e Procedure:
o A sample of dinotefuran is placed in the boiling tube of the Cottrell apparatus.
o The system is evacuated and then filled with an inert gas to a specific pressure.

o The sample is heated, and the temperature at which it boils is recorded. At the boiling
point, the vapor pressure of the substance is equal to the applied pressure.
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o The procedure is repeated at various pressures.

o Aplot of log(P) versus 1/T (Clausius-Clapeyron equation) is constructed to determine the
vapor pressure at a specific temperature (e.g., 25 °C) by extrapolation.

Octanol-Water Partition Coefficient (log Kow) (OECD
Guideline 107)

The Shake Flask Method is the standard procedure for determining the octanol-water partition
coefficient.[7][8]

e Principle: The compound is partitioned between two immiscible phases, n-octanol and water.
The ratio of the concentration of the compound in the octanol phase to its concentration in
the aqueous phase at equilibrium is the partition coefficient.

o Apparatus: Centrifuge tubes with screw caps, a mechanical shaker, a centrifuge, and an
analytical instrument for quantification (e.g., HPLC).

e Procedure:

o n-Octanol and water are mutually saturated by shaking them together for 24 hours,
followed by separation.

o A stock solution of dinotefuran is prepared in either water or n-octanol.

o The stock solution is added to a centrifuge tube containing known volumes of both pre-
saturated n-octanol and water.

o The tube is sealed and shaken in a constant temperature bath until equilibrium is reached.
o The phases are separated by centrifugation.

o The concentration of dinotefuran in both the n-octanol and aqueous phases is
determined by a suitable analytical method.

o The partition coefficient (Kow) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the aqueous phase. The logarithm of this value is reported
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as log Kow.

Hydrolysis as a Function of pH (OECD Guideline 111)

This study determines the rate of abiotic hydrolysis of dinotefuran in aqueous solutions at
different pH values.[2][9][10]

e Principle: The test substance is dissolved in sterile aqueous buffer solutions of different pH
values (typically 4, 7, and 9) and incubated at a constant temperature in the dark. The
concentration of the test substance is measured over time to determine the rate of
hydrolysis.

o Apparatus: Constant temperature incubator, sterile flasks, pH meter, and an analytical
instrument for quantification.

e Procedure:
o Sterile buffer solutions at pH 4, 7, and 9 are prepared.

o A known concentration of dinotefuran is added to each buffer solution in separate sterile
flasks.

o The flasks are incubated in the dark at a constant temperature (e.g., 25 °C).
o Aliquots are withdrawn at various time intervals.

o The concentration of dinotefuran in each aliquot is determined using an appropriate
analytical method.

o The rate of hydrolysis is determined by plotting the concentration of dinotefuran against
time. The half-life for hydrolysis at each pH is then calculated.

Phototransformation in Water (Direct Photolysis) (OECD
Guideline 316)

This test evaluates the degradation of dinotefuran in water when exposed to light.[11][12][13]
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 Principle: An aqueous solution of the test substance is irradiated with light of a spectral
distribution similar to that of sunlight. The concentration of the test substance is monitored
over time to determine the rate of phototransformation.

o Apparatus: A photolysis reactor with a light source (e.g., xenon arc lamp with filters to
simulate sunlight), quartz reaction vessels, a temperature control system, and an analytical
instrument for quantification.

e Procedure:

A solution of dinotefuran in sterile, buffered water is prepared in quartz reaction vessels.

[¢]

o Control samples are kept in the dark to assess for any non-photolytic degradation.
o The test samples are exposed to a continuous light source that simulates natural sunlight.

o Samples are taken from both the irradiated and dark control vessels at various time
intervals.

o The concentration of dinotefuran is measured in each sample.

o The rate of photolysis and the photolytic half-life are calculated from the decrease in
concentration in the irradiated samples, corrected for any degradation observed in the
dark controls.

Mandatory Visualizations
Signaling Pathway: Mode of Action of Dinotefuran

Dinotefuran acts as an agonist of the nicotinic acetylcholine receptor (nAChR) in insects.[1]
[14] This leads to the continuous stimulation of the nerve, resulting in paralysis and death of the
insect.
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Figure 1: Simplified signaling pathway of Dinotefuran's mode of action on insect nAChRs.

Experimental Workflow: Physicochemical Property
Determination

The following diagram illustrates a generalized workflow for the determination of the
physicochemical properties of a technical grade agrochemical like dinotefuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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